Cas no 1368184-96-6 (3-amino-1-(dimethyl-1,3-oxazol-2-yl)propan-1-one)
3-amino-1-(dimethyl-1,3-oxazol-2-yl)propan-1-one Chemical and Physical Properties
Names and Identifiers
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- 3-amino-1-(dimethyl-1,3-oxazol-2-yl)propan-1-one
- 1368184-96-6
- EN300-1855482
-
- Inchi: 1S/C8H12N2O2/c1-5-6(2)12-8(10-5)7(11)3-4-9/h3-4,9H2,1-2H3
- InChI Key: BWYUYCGSXPWNOF-UHFFFAOYSA-N
- SMILES: O1C(C)=C(C)N=C1C(CCN)=O
Computed Properties
- Exact Mass: 168.089877630g/mol
- Monoisotopic Mass: 168.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 69.1Ų
3-amino-1-(dimethyl-1,3-oxazol-2-yl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1855482-0.05g |
3-amino-1-(dimethyl-1,3-oxazol-2-yl)propan-1-one |
1368184-96-6 | 0.05g |
$1696.0 | 2023-09-18 | ||
| Enamine | EN300-1855482-0.1g |
3-amino-1-(dimethyl-1,3-oxazol-2-yl)propan-1-one |
1368184-96-6 | 0.1g |
$1777.0 | 2023-09-18 | ||
| Enamine | EN300-1855482-0.25g |
3-amino-1-(dimethyl-1,3-oxazol-2-yl)propan-1-one |
1368184-96-6 | 0.25g |
$1858.0 | 2023-09-18 | ||
| Enamine | EN300-1855482-0.5g |
3-amino-1-(dimethyl-1,3-oxazol-2-yl)propan-1-one |
1368184-96-6 | 0.5g |
$1938.0 | 2023-09-18 | ||
| Enamine | EN300-1855482-1.0g |
3-amino-1-(dimethyl-1,3-oxazol-2-yl)propan-1-one |
1368184-96-6 | 1g |
$2019.0 | 2023-05-26 | ||
| Enamine | EN300-1855482-2.5g |
3-amino-1-(dimethyl-1,3-oxazol-2-yl)propan-1-one |
1368184-96-6 | 2.5g |
$3957.0 | 2023-09-18 | ||
| Enamine | EN300-1855482-5.0g |
3-amino-1-(dimethyl-1,3-oxazol-2-yl)propan-1-one |
1368184-96-6 | 5g |
$5854.0 | 2023-05-26 | ||
| Enamine | EN300-1855482-10.0g |
3-amino-1-(dimethyl-1,3-oxazol-2-yl)propan-1-one |
1368184-96-6 | 10g |
$8680.0 | 2023-05-26 | ||
| Enamine | EN300-1855482-1g |
3-amino-1-(dimethyl-1,3-oxazol-2-yl)propan-1-one |
1368184-96-6 | 1g |
$2019.0 | 2023-09-18 | ||
| Enamine | EN300-1855482-5g |
3-amino-1-(dimethyl-1,3-oxazol-2-yl)propan-1-one |
1368184-96-6 | 5g |
$5854.0 | 2023-09-18 |
3-amino-1-(dimethyl-1,3-oxazol-2-yl)propan-1-one Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 3-amino-1-(dimethyl-1,3-oxazol-2-yl)propan-1-one
3-Amino-1-(Dimethyl-1,3-oxazol-2-yl)propan-1-one (CAS No. 1368184-96-6): A Comprehensive Overview
3-Amino-1-(dimethyl-1,3-oxazol-2-yl)propan-1-one (CAS No. 1368184-96-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of oxazoles, which are known for their diverse biological activities, including anti-inflammatory, antibacterial, and antifungal properties.
The chemical structure of 3-amino-1-(dimethyl-1,3-oxazol-2-yl)propan-1-one is characterized by a central oxazole ring substituted with a dimethyl group and an amino-functionalized propyl chain. This configuration imparts the molecule with a high degree of chemical stability and solubility, making it an attractive candidate for various pharmaceutical formulations. The presence of the amino group also provides opportunities for further chemical modifications, enhancing its potential for drug development.
Recent studies have highlighted the potential of 3-amino-1-(dimethyl-1,3-oxazol-2-yl)propan-1-one in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the activation of microglia and reduce oxidative stress, which are critical factors in the progression of conditions such as Alzheimer's disease and Parkinson's disease.
In addition to its neuroprotective properties, 3-amino-1-(dimethyl-1,3-oxazol-2-yl)propan-1-one has demonstrated promising anti-inflammatory effects. A study conducted by researchers at the University of California, San Francisco, revealed that this compound effectively suppresses the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in both in vitro and in vivo models. These findings suggest that it could be a valuable therapeutic agent for treating inflammatory disorders like rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic profile of 3-amino-1-(dimethyl-1,3-oxazol-2-yl)propan-1-one has also been extensively studied. Preclinical data indicate that it exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Furthermore, its low toxicity profile and minimal side effects make it a promising candidate for clinical trials.
Clinical trials are currently underway to evaluate the safety and efficacy of 3-amino-1-(dimethyl-1,3-oxazol-2-yl)propan-1-one in various therapeutic contexts. Early results from phase I trials have shown promising outcomes, with patients experiencing significant improvements in symptoms without major adverse effects. These findings have paved the way for more advanced clinical studies to further validate its therapeutic potential.
In conclusion, 3-amino-1-(dimethyl-1,3-oxazol-2-y l)propan - 1 - one (CAS No. 1368184 - 96 - 6) represents a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable biological properties make it an exciting area of research for both academic and industrial scientists. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, it is likely that this compound will play a significant role in the development of novel treatments for various diseases.
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